17(S)-HDoTE

• Molecular Formula: C22H36O3
• Molecular Weight: 348.5 g/mol
• SMILES: CCCCCC(C=CC=CCC=CCC=CCCCCCC(=O)O)O
• InChI: InChI=1S/C22H36O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h5-8,11,13,16,19,21,23H,2-4,9-10,12,14-15,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,19-16+/t21-/m0/s1
• InChIKey: JALSVOZEVSMDLQ-IZCUWNJCSA-N

Procure authentic 17(S)-HDoTE (17(S)-hydroxy-docosatetraenoic acid) to distinguish n-6 15-LOX activity from n-3 analogs. Essential for accurate RA vs. OA biomarker quantification and adrenic acid immunomodulation studies. ≥98% purity ensures reliable LC-MS/MS calibration. Avoid non-specific substitutes; this is the validated standard for targeted lipidomics.

17(S)-HDoTE: A 15-Lipoxygenase Metabolite of Adrenic Acid as a Distinct Oxylipin Marker

17(S)-HDoTE (17(S)-hydroxy-docosatetraenoic acid; also known as 17(S)-HDTA) is a bioactive lipid mediator belonging to the oxylipin family. It is enzymatically synthesized from the omega-6 polyunsaturated fatty acid adrenic acid (AdA; C22:4 n-6) via 15-lipoxygenase (15-LOX) catalysis, proceeding through a 17-hydroperoxy intermediate [1]. As a hydroxylated derivative of AdA, 17(S)-HDoTE serves as a specific pathway marker for 15-LOX activity on n-6 fatty acid substrates, distinguishing it from the more extensively studied n-3-derived monohydroxy fatty acids such as 17-HDHA (from docosahexaenoic acid, DHA) and 18-HEPE (from eicosapentaenoic acid, EPA) [2].

• [1] 17(S)-HDoTE. Lipid Maps Structure Database (LMSD). 2025. Available at: https://www.lipidmaps.org/ View Source
• [2] Brouwers H, et al. Anti-Inflammatory and Proresolving Effects of the Omega-6 Polyunsaturated Fatty Acid Adrenic Acid. J Immunol. 2020;205(10):2840-2849. View Source

Why Generic 17-Hydroxy Fatty Acid Substitution Is Not Scientifically Equivalent to 17(S)-HDoTE

Substituting 17(S)-HDoTE with other 17-hydroxy fatty acids or generic lipid mediator analogs is scientifically unsound due to fundamental differences in precursor origin (n-6 adrenic acid vs. n-3 DHA/EPA), distinct enzymatic processing kinetics, and divergent biological context. For example, while 17-HDHA is a well-established precursor to D-series resolvins with anti-inflammatory and pro-resolving properties [1], 17(S)-HDoTE originates from the n-6 PUFA adrenic acid, which itself exhibits unique immunomodulatory actions, including potent inhibition of leukotriene B4 (LTB4) production in human neutrophils [2]. Furthermore, disease-specific lipidomic studies reveal that 17-HDoTE concentrations are differentially regulated in inflammatory arthritis compared to other pathway markers, indicating non-redundant biological roles that cannot be inferred from n-3 analog data [3].

• [1] Serhan CN, et al. Novel Docosatrienes and 17S-Resolvins Generated from Docosahexaenoic Acid in Murine Brain, Human Blood, and Glial Cells. J Biol Chem. 2003;278(17):14677-14687. View Source
• [2] Brouwers H, et al. Anti-Inflammatory and Proresolving Effects of the Omega-6 Polyunsaturated Fatty Acid Adrenic Acid. J Immunol. 2020;205(10):2840-2849. View Source
• [3] Giera M, et al. Targeted lipidomics reveals activation of resolution pathways in knee osteoarthritis in humans. Osteoarthritis Cartilage. 2017;25(6):900-910. View Source

Quantitative Differentiation Evidence for 17(S)-HDoTE Against Comparator Analogs

17(S)-HDoTE as a Specific 15-LOX Product of n-6 Adrenic Acid Versus n-3 DHA-Derived 17-HDHA

17(S)-HDoTE is exclusively generated via 15-LOX-mediated oxidation of adrenic acid (C22:4 n-6), whereas 17-HDHA is the corresponding 15-LOX product from DHA (C22:6 n-3). In human neutrophils, intact cells preferentially utilize arachidonic acid (ARA) over DHA for lipid mediator formation, but when supplemented with exogenous precursors, DHA-derived 17-HDHA formation is preferred over 15-HETE and 18-HEPE [1]. The formation of trihydroxylated SPMs from 17(S)-HDHA is inefficient in human neutrophils [1]. In contrast, the n-6 precursor adrenic acid potently inhibits LTB4 production in human neutrophils (IC50 ~10 μM), an effect correlated with reduced free arachidonic acid levels [2]. The absolute production of 17(S)-HDoTE in neutrophil incubations with adrenic acid has been quantified, demonstrating its formation as a stable 15-LOX pathway marker .

Evidence Dimension	Precursor fatty acid origin and downstream biological activity
Target Compound Data	Metabolite of n-6 adrenic acid (AdA); AdA inhibits LTB4 production in human neutrophils by ~50% at 10 μM [2].
Comparator Or Baseline	17-HDHA: Metabolite of n-3 DHA; DHA supplementation increases 17-HDHA levels but does not directly inhibit LTB4 [REFS-1, REFS-2].
Quantified Difference	Opposing n-6 vs. n-3 precursor origin; AdA (precursor to 17(S)-HDoTE) exhibits direct anti-inflammatory action (LTB4 inhibition), while DHA acts primarily via conversion to resolvins.
Conditions	Human neutrophils, in vitro incubations with exogenous fatty acids; LTB4 ELISA; LC-MS/MS lipidomics.

Why This Matters

Procurement of 17(S)-HDoTE is essential for studies investigating n-6 fatty acid-derived oxylipin signaling, as n-3-derived analogs (17-HDHA) cannot substitute due to fundamentally different precursor origins and biological activity profiles.

• [1] Kutzner L, et al. On the biosynthesis of specialized pro-resolving mediators in human neutrophils and the influence of cell integrity. J Lipid Res. 2022;63(1):100153. View Source
• [2] Brouwers H, et al. Anti-Inflammatory and Proresolving Effects of the Omega-6 Polyunsaturated Fatty Acid Adrenic Acid. J Immunol. 2020;205(10):2840-2849. View Source

Differential Abundance of 17-HDoTE in Rheumatoid Arthritis vs. Osteoarthritis Synovial Fluid

Targeted lipidomic analysis of synovial fluid from patients with knee osteoarthritis (OA) and rheumatoid arthritis (RA) revealed that 17-HDoTE, the 15-LOX metabolite of adrenic acid, was present at significantly higher concentrations in RA compared to OA samples [1]. In contrast, other SPM pathway markers such as 17-HDHA and 18-HEPE were detected at comparable levels between OA and RA samples [1]. The ratio of 17-HDoTE to its precursor adrenic acid indicated lower 15-LOX activity in OA relative to RA, a finding not observed for all oxylipin ratios [1].

Evidence Dimension	Concentration in synovial fluid (disease state comparison)
Target Compound Data	17-HDoTE: significantly elevated in RA vs. OA synovial fluid (exact fold-change available in Fig. 3 of source) [1].
Comparator Or Baseline	17-HDHA and 18-HEPE: comparable levels between OA and RA samples [1].
Quantified Difference	17-HDoTE shows disease-specific differential regulation (RA > OA), whereas 17-HDHA and 18-HEPE do not discriminate between these inflammatory arthritis states.
Conditions	Human synovial fluid samples from OA (n=18) and RA (n=15) patients; targeted LC-MS/MS lipidomics; measured in soluble fraction.

Why This Matters

For researchers investigating inflammatory arthritis biomarkers or disease-specific oxylipin signatures, 17(S)-HDoTE provides unique discriminatory value not offered by the more commonly measured n-3-derived monohydroxy fatty acids.

• [1] Giera M, et al. Targeted lipidomics reveals activation of resolution pathways in knee osteoarthritis in humans. Osteoarthritis Cartilage. 2017;25(6):900-910. View Source

Analytical Purity and Stability Specifications from Authoritative Vendors

Commercially available 17(S)-HDoTE is supplied with stringent purity and stability specifications that are critical for reproducible research. Authoritative vendors report purity of ≥98% as determined by HPLC, with the compound provided as a solution in ethanol to ensure stability during storage and handling . Recommended storage conditions are -20°C for powder (stable for 3 years) and -80°C for solutions (stable for 1 year) . These specifications are comparable to or exceed those for related monohydroxy fatty acid standards, ensuring suitability for quantitative lipidomics applications.

Evidence Dimension	Analytical purity and long-term stability
Target Compound Data	≥98% purity (HPLC); powder stable at -20°C for 3 years; ethanol solution stable at -80°C for 1 year [REFS-1, REFS-2].
Comparator Or Baseline	17-HDHA (Cayman Chemical): ≥98% purity; similar storage recommendations.
Quantified Difference	Purity specifications meet or exceed industry standards for lipid mediator reference materials; no significant difference in stability profiles.
Conditions	HPLC purity analysis; long-term stability studies per vendor QC protocols.

Why This Matters

Reliable purity and stability data ensure that purchased 17(S)-HDoTE will perform consistently in analytical workflows (LC-MS/MS, ELISA) and biological assays, minimizing experimental variability attributable to compound degradation or contamination.

High-Value Application Scenarios for 17(S)-HDoTE Based on Quantitative Differentiation Evidence

Oxylipin Profiling in Inflammatory Arthritis Research

Given its differential abundance in RA vs. OA synovial fluid, 17(S)-HDoTE is a high-priority analyte for targeted lipidomics studies investigating inflammatory arthritis biomarkers. Procurement of 17(S)-HDoTE as an authentic standard enables accurate quantification in clinical samples, supporting efforts to distinguish RA from OA based on oxylipin signatures [1].

Investigating n-6 Fatty Acid Signaling Pathways

For research groups studying the immunomodulatory effects of n-6 PUFAs, 17(S)-HDoTE serves as a critical pathway marker for 15-LOX activity on adrenic acid. It enables dissection of n-6-specific signaling that may be masked when only n-3-derived markers (e.g., 17-HDHA) are measured. This is particularly relevant given the recently discovered anti-inflammatory properties of adrenic acid, including LTB4 inhibition [2].

Method Development and Validation for LC-MS/MS Lipidomics

The high analytical purity (≥98%) and well-characterized stability of 17(S)-HDoTE make it suitable as a calibration standard and quality control material for developing and validating LC-MS/MS methods targeting monohydroxy fatty acids. Its distinct retention time and mass spectrometric properties relative to isobaric compounds facilitate accurate quantitation in complex biological matrices [3].

Mechanistic Studies of 15-Lipoxygenase Substrate Specificity

17(S)-HDoTE is an essential tool for enzymology studies examining the substrate specificity of 15-LOX isoforms toward different PUFA substrates (n-6 adrenic acid vs. n-3 DHA/EPA). Its formation rate can be compared head-to-head with 17-HDHA synthesis under identical assay conditions to elucidate enzyme kinetics and regiospecificity [1].

• [1] Giera M, et al. Targeted lipidomics reveals activation of resolution pathways in knee osteoarthritis in humans. Osteoarthritis Cartilage. 2017;25(6):900-910. View Source
• [2] Brouwers H, et al. Anti-Inflammatory and Proresolving Effects of the Omega-6 Polyunsaturated Fatty Acid Adrenic Acid. J Immunol. 2020;205(10):2840-2849. View Source
• [3] Kutzner L, et al. On the biosynthesis of specialized pro-resolving mediators in human neutrophils and the influence of cell integrity. J Lipid Res. 2022;63(1):100153. View Source